Cas no 1357078-03-5 (B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid)
B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid Chemical and Physical Properties
Names and Identifiers
-
- B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid
- (2-Oxochromen-7-yl)boronic acid
- Coumarin Boronic Acid
-
- MDL: MFCD25562900
- Inchi: 1S/C9H7BO4/c11-9-4-2-6-1-3-7(10(12)13)5-8(6)14-9/h1-5,12-13H
- InChI Key: MUZVCJQIBNTECF-UHFFFAOYSA-N
- SMILES: O1C(C=CC2C=CC(B(O)O)=CC1=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM208262-10mg |
(2-Oxo-2H-chromen-7-yl)boronic acid |
1357078-03-5 | 0.95 | 10mg |
$80 | 2021-08-04 | |
| TRC | O869820-10mg |
B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid |
1357078-03-5 | 10mg |
$ 115.00 | 2023-09-06 | ||
| TRC | O869820-50mg |
B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid |
1357078-03-5 | 50mg |
$ 569.00 | 2023-09-06 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70874-10mg |
Coumarin Boronic Acid |
1357078-03-5 | 98% | 10mg |
¥1622.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70874-50mg |
Coumarin Boronic Acid |
1357078-03-5 | 98% | 50mg |
¥7048.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70874-100mg |
Coumarin Boronic Acid |
1357078-03-5 | 98% | 100mg |
¥12055.00 | 2022-04-26 | |
| Chemenu | CM208262-1g |
(2-Oxo-2H-chromen-7-yl)boronic acid |
1357078-03-5 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Matrix Scientific | 115985-100mg |
(2-Oxochromen-7-yl)boronic acid, 96% |
1357078-03-5 | 96% | 100mg |
$162.00 | 2023-09-10 | |
| Matrix Scientific | 115985-250mg |
(2-Oxochromen-7-yl)boronic acid, 96% |
1357078-03-5 | 96% | 250mg |
$303.00 | 2023-09-10 | |
| Matrix Scientific | 115985-500mg |
(2-Oxochromen-7-yl)boronic acid, 96% |
1357078-03-5 | 96% | 500mg |
$441.00 | 2023-09-10 |
B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid
Research Brief on B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid (CAS: 1357078-03-5): Recent Advances and Applications
B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid (CAS: 1357078-03-5) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and versatile applications. This compound, characterized by its benzopyran core and boronic acid functional group, serves as a critical intermediate in the synthesis of bioactive molecules and has shown promise in various therapeutic areas, including oncology and infectious diseases. Recent studies have explored its role in targeted drug delivery, enzyme inhibition, and as a building block for novel drug candidates.
One of the most notable applications of B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid is its use in the development of proteasome inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for the proteasome's active sites, making it a potential candidate for cancer therapy. The study highlighted its ability to selectively inhibit the chymotrypsin-like activity of the proteasome, thereby inducing apoptosis in cancer cells. These findings underscore the compound's potential as a scaffold for designing next-generation anticancer agents.
In addition to its anticancer properties, B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid has been investigated for its antimicrobial activity. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for developing new antibiotics.
The synthetic versatility of B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid has also been explored in the context of bioconjugation and drug delivery. A study in Chemical Communications (2023) described its use in the development of boron-based drug conjugates, which leverage the compound's boronic acid moiety for targeted delivery to cancer cells. This approach capitalizes on the high reactivity of boronic acids with diols, enabling the selective release of therapeutic agents in tumor microenvironments. Such innovations highlight the compound's potential to enhance the efficacy and specificity of drug delivery systems.
Despite these promising developments, challenges remain in the optimization of B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid for clinical applications. Issues such as solubility, stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Nevertheless, the compound's unique chemical properties and broad applicability make it a valuable tool for advancing research in chemical biology and drug discovery. Future studies are expected to focus on refining its pharmacological profile and exploring its potential in combination therapies.
In conclusion, B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid (CAS: 1357078-03-5) represents a promising scaffold for the development of novel therapeutic agents. Its diverse applications, ranging from proteasome inhibition to antimicrobial activity, underscore its significance in modern medicinal chemistry. Continued research efforts are likely to uncover new opportunities for leveraging this compound in the fight against cancer and infectious diseases, paving the way for innovative treatments.
1357078-03-5 (B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)